Cas no 900009-17-8 (N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-phenylbutanamide)

• Product Name: N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-phenylbutanamide
• CAS No: 900009-17-8
• MF: C₂₃H₂₃N₅O₂
• MW: 401.461024522781
• CID: 5493889
• Update Time: 2025-10-21

N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-2-phenylbutanamide
• N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-phenylbutanamide

• Inchi： 1S/C23H23N5O2/c1-4-19(17-8-6-5-7-9-17)22(29)26-27-14-24-21-20(23(27)30)13-25-28(21)18-11-10-15(2)16(3)12-18/h5-14,19H,4H2,1-3H3,(H,26,29)
• InChI Key： CHMFGBUHIQPWAQ-UHFFFAOYSA-N
• SMILES： C(NN1C=NC2N(C3=CC=C(C)C(C)=C3)N=CC=2C1=O)(=O)C(C1=CC=CC=C1)CC

Additional information on N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-phenylbutanamide

Recent Advances in the Study of N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-phenylbutanamide (CAS: 900009-17-8)

The compound N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-phenylbutanamide (CAS: 900009-17-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex pyrazolo[3,4-d]pyrimidine core, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and cancer therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase pathways involved in cell proliferation and survival. In vitro studies have demonstrated its potent activity against a range of cancer cell lines, with particular efficacy observed in models of solid tumors. The compound's unique structural features, including the 3,4-dimethylphenyl and phenylbutanamide moieties, contribute to its high binding affinity and selectivity for target kinases. These properties make it a promising candidate for further development as a targeted therapy.

In addition to its anticancer potential, recent investigations have explored the compound's role in modulating inflammatory pathways. Preliminary data suggest that it may exhibit anti-inflammatory effects by interfering with the activation of key signaling molecules involved in the immune response. This dual functionality—targeting both cancer and inflammation—positions the compound as a versatile tool for therapeutic intervention. However, further studies are needed to fully characterize its safety profile and potential off-target effects.

Another area of active research is the optimization of the compound's synthetic route to improve yield and scalability. Recent advancements in synthetic chemistry have enabled the development of more efficient protocols for producing N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-phenylbutanamide, addressing previous challenges related to its complex structure. These improvements are critical for facilitating large-scale production and enabling further preclinical and clinical evaluation.

Looking ahead, the compound's potential applications extend beyond oncology and inflammation. Emerging studies are exploring its utility in neurodegenerative diseases and metabolic disorders, where kinase dysregulation plays a pivotal role. The versatility of N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-phenylbutanamide underscores its significance as a multifaceted therapeutic agent. Continued research efforts will be essential to unlock its full potential and translate these findings into clinical benefits.